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Compound of Interest

Compound Name: Tert-butyl cyclohexanecarboxylate

Cat. No.: B184319 Get Quote

An In-depth Technical Guide on the Physical Properties of tert-Butyl
Cyclohexanecarboxylate

This technical guide provides a comprehensive overview of the core physical properties of tert-
butyl cyclohexanecarboxylate, tailored for researchers, scientists, and professionals in drug

development. This document collates available quantitative data, details relevant experimental

methodologies, and presents a visual workflow for its synthesis and purification.

Core Physical Properties
tert-Butyl cyclohexanecarboxylate is an ester recognized for its role as a protecting group for

carboxylic acids in organic synthesis.[1] Its physical characteristics are crucial for its application

and handling in a laboratory setting.

Appearance: Yellow liquid.[2] Storage: Store at room temperature.[2]

Quantitative Data Summary
The following table summarizes the key physical properties of tert-butyl
cyclohexanecarboxylate. It is important to note that some experimental values for this specific

compound are not readily available in public literature; in such cases, estimated values or data

for closely related compounds are provided with appropriate notation.
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Property Value Remarks Source

Molecular Formula C₁₁H₂₀O₂ - [2][3]

Molecular Weight 184.27 g/mol Computed [3]

Boiling Point 208.70 °C
Estimated at 760.00

mm Hg
[4]

91 °C At 25 mm Hg

Density 0.996 g/cm³

For the related

compound, trans-4-

tert-

Butylcyclohexanecarb

oxylic acid

[5]

Melting Point Not Available -

Refractive Index 1.473

For the related

compound, trans-4-

tert-

Butylcyclohexanecarb

oxylic acid

[5]

Vapor Pressure 0.200000 mmHg Estimated at 25.00 °C [4]

Flash Point 178.00 °F (80.90 °C)
Estimated, Tagged

Closed Cup
[4]

logP (o/w) 3.460 Estimated [4]

Solubility in Water 19.94 mg/L Estimated at 25 °C [4]

Solubility in Organic

Solvents
Soluble

Expected to be

soluble in non-polar

organic solvents like

hexane, toluene, and

benzene.

Experimental Protocols
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Detailed methodologies for determining the key physical properties of tert-butyl
cyclohexanecarboxylate are outlined below. These are generalized protocols that can be

adapted for this specific ester.

Determination of Boiling Point
The boiling point can be determined using a Thiele tube apparatus, which is suitable for small

sample volumes.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (Bunsen burner or oil bath)

Sample of tert-butyl cyclohexanecarboxylate

Procedure:

A small amount of the liquid sample is placed in the small test tube.

The capillary tube is inverted (open end down) and placed into the sample.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and

exit as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges.
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The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid sample begins to enter the capillary tube is recorded as

the boiling point.[1]

Determination of Density
The density of liquid tert-butyl cyclohexanecarboxylate can be determined by measuring the

mass of a known volume.

Apparatus:

Pycnometer or a calibrated graduated cylinder

Analytical balance

Temperature control bath

Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a temperature control bath to bring the liquid to a specific

temperature (e.g., 20 °C).

The mass of the filled pycnometer is measured.

The volume of the pycnometer is known or can be calibrated using a liquid of known density

(e.g., deionized water).

The density is calculated by dividing the mass of the liquid by its volume.[6][7][8]

Determination of Refractive Index
The refractive index, a measure of how light propagates through the substance, can be

determined using a refractometer.
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Apparatus:

Abbe refractometer

Constant temperature bath

Dropper

Sample of tert-butyl cyclohexanecarboxylate

Calibration standard (e.g., distilled water)

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

typically controlled by the constant temperature bath.

The light source is adjusted, and the telescope is moved until the dividing line between the

light and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the instrument's scale.[9][10][11][12]

Determination of Solubility
The solubility of tert-butyl cyclohexanecarboxylate in various solvents can be determined

qualitatively or quantitatively.

Qualitative Procedure:

A small, measured amount of the ester (e.g., 0.1 g) is placed in a test tube.

A small volume of the solvent (e.g., 1 mL of water or an organic solvent) is added.

The mixture is agitated vigorously.
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Observations are made to see if the ester dissolves completely. If it does, it is considered

soluble. If not, it is classified as insoluble or partially soluble.

Quantitative Procedure:

A saturated solution of the ester in the solvent is prepared at a specific temperature.

The solution is allowed to equilibrate, ensuring that excess undissolved ester is present.

A known volume of the clear, saturated solution is carefully removed without disturbing the

undissolved solute.

The solvent is evaporated from the sample, and the mass of the remaining ester is

determined.

The solubility is then expressed as mass of solute per volume or mass of solvent.[13][14][15]

[16]

Synthesis and Purification Workflow
The following diagram illustrates a typical laboratory-scale synthesis and purification workflow

for tert-Butyl cyclohexanecarboxylate.
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Reactants & Reagents

Workup Purification

Cyclohexanecarboxylic acid

Reaction Mixture
(Stir at room temperature)

tert-Butanol

DCC (Dicyclohexylcarbodiimide)

DMAP (4-Dimethylaminopyridine)

Dichloromethane (DCM)

Filtration
(Remove DCU precipitate)

Transfer Washing
(with aq. HCl, aq. NaHCO₃, brine)

Drying
(over Na₂SO₄)

Solvent Evaporation
(Rotary Evaporator)

Filter & Concentrate Vacuum DistillationCrude Product Pure tert-Butyl
cyclohexanecarboxylate

Purified Product

Click to download full resolution via product page

Caption: Synthesis and purification of tert-butyl cyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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